Cas no 11034-93-8 (Ceramide,1-O-[O-2-(acetylamino)-2-deoxy-b-D-galactopyranosyl-(1®3)-O-a-D-galactopyranosyl-(1®4)-O-b-D-galactopyranosyl-(1®4)-b-D-glucopyranosyl]-)
11034-93-8 structure
Product Name:Ceramide,1-O-[O-2-(acetylamino)-2-deoxy-b-D-galactopyranosyl-(1®3)-O-a-D-galactopyranosyl-(1®4)-O-b-D-galactopyranosyl-(1®4)-b-D-glucopyranosyl]-
CAS No:11034-93-8
MF:C69H128N2O23
MW:1353.75424480438
CID:153991
Update Time:2024-11-03
Ceramide,1-O-[O-2-(acetylamino)-2-deoxy-b-D-galactopyranosyl-(1®3)-O-a-D-galactopyranosyl-(1®4)-O-b-D-galactopyranosyl-(1®4)-b-D-glucopyranosyl]- Chemical and Physical Properties
Names and Identifiers
-
- Ceramide,1-O-[O-2-(acetylamino)-2-deoxy-b-D-galactopyranosyl-(1?3)-O-a-D-galactopyranosyl-(1?4)-O-b-D-galactopyranosyl-(1?4)-b-D-glucopyranosyl]-
- CytolipinK (7CI)
- CQH
- CQH (globoside)
- Ganglioside GL 4
- Ganglioside Gb4
- Gb4
- Gb4Cer
- Globo-N-tetraosylceramide
- Globoside (human erythrocytes)
- Globoside GL 4
- Globoside Gb 4
- Globoside I
- Globosidic acid
- Globotetraosylceramide
- ParvovirusB19 receptor
- Tetrahexosylceramide
- Ceramide,1-O-[O-2-(acetylamino)-2-deoxy-b-D-galactopyranosyl-(1®3)-O-a-D-galactopyranosyl-(1®4)-O-b-D-galactopyranosyl-(1®4)-b-D-glucopyranosyl]-
- GLOBOSIDE
- Globosylceramide
- 3)-O-a-D-galactopyranosyl-(1®
- CytolipinK
- GBOSE4CER
- GL4
- GLOBOSIDES
- N-acetyl-beta-D-galactosaminyl-(1->3)-alpha-D-galactosyl-(1->4)-beta-D-galactosyl-(1->4)-beta-D-glucosylceramide
- GlobosideI
- GlobosideGL4
- GangliosideGL4
- Globosidicacid
- Globoside from human erythrocytes
- Ceramide,1-O-[O-2-(acetylamino)-2-deoxy-β-D-galactopyranosyl-(1-)3)-O-α-D-galactopyranosyl-(1-)4)-O-β-D-galactopyranosyl-(1-)4)-β-D-glucopyranosyl]-
- globosidefromhumanerythrocytes
-
- Inchi: 1S/C69H128N2O23/c1-4-6-8-10-12-14-16-18-19-20-21-22-23-24-25-26-28-30-32-34-36-38-40-53(78)71-47(48(77)39-37-35-33-31-29-27-17-15-13-11-9-7-5-2)45-87-67-60(84)58(82)63(51(43-74)90-67)92-68-61(85)59(83)64(52(44-75)91-68)93-69-62(86)65(56(80)50(42-73)89-69)94-66-54(70-46(3)76)57(81)55(79)49(41-72)88-66/h37,39,47-52,54-69,72-75,77,79-86H,4-36,38,40-45H2,1-3H3,(H,70,76)(H,71,78)/b39-37+/t47?,48-,49-,50-,51-,52-,54-,55+,56+,57-,58-,59-,60-,61-,62-,63-,64+,65+,66+,67+,68+,69-/m1/s1
- InChI Key: BIDGDAHARPMCIU-CEBHBINMSA-N
- SMILES: C(NC([C@H](O)/C=C/CCCCCCCCCCCCC)CO[C@H]1O[C@H](CO)[C@@H](O[C@@H]2O[C@H](CO)[C@H](O[C@H]3O[C@H](CO)[C@H](O)[C@H](O[C@@H]4O[C@H](CO)[C@H](O)[C@H](O)[C@H]4NC(=O)C)[C@H]3O)[C@H](O)[C@H]2O)[C@H](O)[C@H]1O)(=O)CCCCCCCCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 1352.89000
Experimental Properties
- Color/Form: Not available
- Solubility: 氯仿:甲醇(2:1):可溶; DMSO:可溶;甲醇:温热的
- PSA: 395.03000
- LogP: 5.29630
- Solubility: Not available
Ceramide,1-O-[O-2-(acetylamino)-2-deoxy-b-D-galactopyranosyl-(1®3)-O-a-D-galactopyranosyl-(1®4)-O-b-D-galactopyranosyl-(1®4)-b-D-glucopyranosyl]- Security Information
- WGK Germany:3
- Storage Condition:−20°C
Ceramide,1-O-[O-2-(acetylamino)-2-deoxy-b-D-galactopyranosyl-(1®3)-O-a-D-galactopyranosyl-(1®4)-O-b-D-galactopyranosyl-(1®4)-b-D-glucopyranosyl]- Customs Data
- HS CODE:29400090
Ceramide,1-O-[O-2-(acetylamino)-2-deoxy-b-D-galactopyranosyl-(1®3)-O-a-D-galactopyranosyl-(1®4)-O-b-D-galactopyranosyl-(1®4)-b-D-glucopyranosyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Larodan | 56-1065-4-5mg |
Globosides (GL4, Gb4, globotetraosyl Ceramide) |
11034-93-8 | >98% | 5mg |
€735.00 | 2023-09-19 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci71756-5mg |
Globotetraosylceramides (porcine RBC) |
11034-93-8 | 98% | 5mg |
¥6789.00 | 2022-04-26 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y17998-5mg |
Ceramide,1-O-[O-2-(acetylamino)-2-deoxy-b-D-galactopyranosyl-(1®3)-O-a-D-galactopyranosyl-(1®4)-O-b-D-galactopyranosyl-(1®4)-b-D-glucopyranosyl]- |
11034-93-8 | 98% | 5mg |
¥15336.0 | 2024-07-18 | |
| 1PlusChem | 1P008RGI-5mg |
GB4 |
11034-93-8 | ≥98% | 5mg |
$492.00 | 2025-02-24 | |
| A2B Chem LLC | AE08034-5mg |
GB4 |
11034-93-8 | ≥98% | 5mg |
$521.00 | 2024-04-20 | |
| Larodan | 56-1065-4-5mg |
Globosides (GL4, Gb4, globotetrahexosyl Ceramide) |
11034-93-8 | >98% | 5mg |
€720.00 | 2025-03-07 |
Ceramide,1-O-[O-2-(acetylamino)-2-deoxy-b-D-galactopyranosyl-(1®3)-O-a-D-galactopyranosyl-(1®4)-O-b-D-galactopyranosyl-(1®4)-b-D-glucopyranosyl]- Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
11034-93-8 (Ceramide,1-O-[O-2-(acetylamino)-2-deoxy-b-D-galactopyranosyl-(1®3)-O-a-D-galactopyranosyl-(1®4)-O-b-D-galactopyranosyl-(1®4)-b-D-glucopyranosyl]-) Related Products
- 898531-99-2(PBS 57)
- 100403-19-8(Ceramides Mixture)
- 71012-19-6(Ganglioside GM1, Asialo)
- 115074-93-6(Soyacerebroside II)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk